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Efficacy and Survival Outcomes

The table below summarizes the key efficacy endpoints from the FLAURA trial, comparing osimertinib to

gefitinib or erlotinib.

Efficacy Endpoint Osimertinib Gefitinib/Erlotinib
Hazard Ratio (HR) /
p-value

Median Progression-Free
Survival (PFS)

18.9 months [1] [2] 10.2 months [1] [2] HR 0.46; P < 0.001

[1] [2]

Median Overall Survival (OS) 38.6 months [1] [3]

[2]

31.8 months [1] [3]

[2]

HR 0.80; P = 0.04 [1]

Overall Survival at 36 Months 54% [2] 44% [2] Not provided

Median PFS (FLAURA China) 17.8 months [4] 9.8 months [4] HR 0.56 [4]

Median OS (FLAURA China) 33.1 months [4] 25.7 months [4] HR 0.85 [4]

CNS Progression 6% [5] 15% [5] Not provided
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Efficacy Endpoint Osimertinib Gefitinib/Erlotinib
Hazard Ratio (HR) /
p-value

Patients on Treatment at 3
Years

28% [3] [2] 9% [3] [2] Not provided

Beyond the overall survival benefit, a prespecified analysis of patient-reported outcomes (PROs) was

conducted. Patients completed quality-of-life questionnaires (EORTC QLQ-C30 and QLQ-LC13). Results

showed that key lung cancer symptoms (cough, dyspnea, chest pain, appetite loss, fatigue) improved from

baseline in both treatment arms, with no clinically relevant differences (defined as a ≥10-point change)

observed between them [6] [7]. A statistically significant greater improvement in chest pain was noted with

osimertinib, though the difference was not clinically relevant [6] [7]. Post-hoc analyses suggested benefits

favoring osimertinib in emotional, social, and cognitive functioning [6] [7].

Safety and Tolerability Profile

Osimertinib demonstrated a favorable and manageable safety profile compared to the first-generation TKIs.

Safety Aspect Osimertinib Gefitinib/Erlotinib

Incidence of Serious
Adverse Events

Comparable to comparator
[3]

Comparable to osimertinib [3]

Common AEs (Grade ≥3)
with Comparator

Lower incidence Higher incidence of severe rash and
transaminitis (liver enzyme elevation) [2]

AEs Leading to Treatment
Discontinuation

13% - 15% [5] [3] 18% [5] [3]

Notable AEs Cardiac issues (e.g., QT
prolongation), pneumonitis

[3]

Skin rash, diarrhea [5] [3]

Experimental Design and Methodologies
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For researchers, the key methodological details of the FLAURA trial and the biomarker analysis are critical.

1. FLAURA Trial Design

Study Type: International, multicenter, randomized, double-blind Phase III trial [1] [3].
Patient Population: 556 patients with previously untreated, EGFRm (Exon 19 del or L858R)

advanced NSCLC [8] [3]. Patients with stable CNS metastases were eligible [2].
Intervention: Patients were randomized 1:1 to receive osimertinib (80 mg once daily) or a

comparator EGFR-TKI (gefitinib 250 mg or erlotinib 150 mg once daily) [8] [2].
Primary Endpoint: Investigator-assessed Progression-Free Survival (PFS) [8].

Statistical Note: The trial allowed crossover, where 31% of patients in the control arm subsequently
received osimertinib after progression and testing positive for the T790M resistance mutation [2].

2. EGFR Mutation Testing Methodology The trial utilized the cobas EGFR Mutation Test for patient

selection and biomarker analysis [8].

Tissue Testing: EGFR mutation status was confirmed at screening using either a locally available
test or the central cobas EGFR Mutation Test v1 on formalin-fixed paraffin-embedded (FFPE) tumor

tissue samples [8].
Plasma Testing: Baseline blood samples were collected retrospectively and analyzed using the

cobas EGFR Mutation Test v2 on circulating tumor DNA (ctDNA) at a central lab [8].
Concordance: The positive percent agreement (PPA) between central cobas tissue test and plasma

test for detecting Ex19del was 79% and for L858R was 68% [8]. This highlights the utility of plasma
testing, particularly for patients with insufficient tumor tissue.

The following diagram illustrates the mechanistic advantage of osimertinib and the testing workflow used in

the trial.
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Real-World Evidence and Clinical Implications
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Real-world studies have validated the FLAURA trial results while highlighting the impact of patient

selection.

Translation to Clinical Practice: Studies comparing "FLAURA-eligible" and "FLAURA-ineligible"
patients show that those meeting the trial's criteria (e.g., good performance status, asymptomatic

brain metastases) achieve outcomes closely matching the trial, with median overall survival around
34.2 months [1] [9]. This confirms the generalizability of the FFS and OS benefits to real-world

populations that resemble the trial cohort.
Impact of Eligibility: Patients who would have been ineligible for the trial (e.g., due to poor

performance status or symptomatic brain metastases) have significantly worse outcomes, with a
median OS of about 15.8 months [1]. This underscores that the strict eligibility criteria of clinical trials

select for a patient population with a more favorable prognosis.

In summary, the FLAURA trial established osimertinib as a superior first-line treatment for EGFRm

advanced NSCLC, offering significant improvements in survival and CNS protection with a tolerable safety

profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. in the real world: FLAURA in potentially osimertinib -eligible and... trial [actr.amegroups.org]

2. Osimertinib Improves Overall Survival vs Gefitinib, Erlotinib ... [ascopost.com]

3. in Advanced Lung Cancer with EGFR Mutations - NCI Osimertinib [cancer.gov]

4. Osimertinib Versus Comparator EGFR TKI as First-Line ... [pubmed.ncbi.nlm.nih.gov]

5. Osimertinib—first or second line for epidermal growth factor ... [pmc.ncbi.nlm.nih.gov]

6. Patient-reported outcomes from FLAURA : Osimertinib ... versus [pubmed.ncbi.nlm.nih.gov]

7. Osimertinib versus erlotinib or gefitinib in patients with ... [sciencedirect.com]

8. Tissue and Plasma EGFR Mutation Analysis in the FLAURA Trial [pmc.ncbi.nlm.nih.gov]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://actr.amegroups.org/article/view/10161/html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10968877/
https://actr.amegroups.org/article/view/10161/html
https://www.smolecule.com/products/s002900?utm_src=pdf-custom-synthesis
https://actr.amegroups.org/article/view/10161/html
https://ascopost.com/issues/november-10-2019-supplement-esmo-highlights/osimertinib-improves-overall-survival-vs-gefitinib-erlotinib-in-advanced-egfr-mutated-non-small-cell-lung-cancer/
https://www.cancer.gov/news-events/cancer-currents-blog/2019/osimertinib-lung-cancer-improves-survival-flaura
https://pubmed.ncbi.nlm.nih.gov/33544337/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6297465/
https://pubmed.ncbi.nlm.nih.gov/31838405/
https://www.sciencedirect.com/science/article/pii/S0959804919308147
https://pmc.ncbi.nlm.nih.gov/articles/PMC7209579/
https://www.smolecule.com/products/s002900?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


9. Expanding the FLAURA Trial Results into Routine Clinical ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Osimertinib versus gefitinib erlotinib first-line NSCLC FLAURA

trial]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b002900#osimertinib-versus-gefitinib-erlotinib-first-line-nsclc-

flaura-trial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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